Cas no 21120-67-2 (4-(4-Chlorophenoxy)Benzoic Acid)
21120-67-2 structure
Product Name:4-(4-Chlorophenoxy)Benzoic Acid
CAS No:21120-67-2
MF:C13H9ClO3
MW:248.661762952805
MDL:MFCD01862494
CID:252328
PubChem ID:24884430
Update Time:2025-04-19
4-(4-Chlorophenoxy)Benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(4-chlorophenoxy)-
- 4-(4-Chlorophenoxy)benzoic Acid
- 4'-Carboxy-4-chlor-diphenyl-aether
- 4PBD-Q02-0
- A912160
- 21120-67-2
- SCHEMBL1995706
- CS-0200165
- AS-45233
- EN300-7363410
- AR1895
- Benzoic acid, 4-(4-chlorophenoxy)-
- MFCD01862494
- AKOS002664790
- 4-(4-CHLOROPHENOXY)BENZOICACID
- 4-(4-Chlorophenoxy)benzoic acid, 97%
- FT-0734656
- J-013858
- YVVCMTFJWOYNJW-UHFFFAOYSA-N
- Z335442148
- 4-(4-chlorophenoxy)-benzoic acid
- DTXSID90396560
- 4-(4-Chlorophenoxy)Benzoic Acid
-
- MDL： MFCD01862494
- Inchi： 1S/C13H9ClO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8H,(H,15,16)
- InChI Key： YVVCMTFJWOYNJW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 248.02400
- Monoisotopic Mass: 248.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.3±0.1 g/cm3
- Melting Point: 167-171 °C
- Boiling Point: 392.3±22.0 °C at 760 mmHg
- Flash Point: 191.1±22.3 °C
- Refractive Index: 1.616
- PSA: 46.53000
- LogP: 3.83050
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(4-Chlorophenoxy)Benzoic Acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H317-H319-H400
- Warning Statement： P273-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3077 9 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-36-43-50/53
- Safety Instruction： S26; S36/37; S60; S61
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Risk Phrases：R22
4-(4-Chlorophenoxy)Benzoic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(4-Chlorophenoxy)Benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR1895-1/G |
4-(4-CHLOROPHENOXY)BENZOICACID |
21120-67-2 | 95% | 1g |
$113 | 2023-09-16 | |
| AstaTech | AR1895-5/G |
4-(4-CHLOROPHENOXY)BENZOICACID |
21120-67-2 | 95% | 5g |
$280 | 2023-09-16 | |
| AstaTech | AR1895-25/G |
4-(4-CHLOROPHENOXY)BENZOICACID |
21120-67-2 | 95% | 25g |
$840 | 2023-09-16 | |
| TRC | C995743-250mg |
4-(4-Chlorophenoxy)Benzoic Acid |
21120-67-2 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C995743-500mg |
4-(4-Chlorophenoxy)Benzoic Acid |
21120-67-2 | 500mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C995743-2.5g |
4-(4-Chlorophenoxy)Benzoic Acid |
21120-67-2 | 2.5g |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C919642-1g |
4-(4-Chlorophenoxy)Benzoic Acid |
21120-67-2 | 97% | 1g |
￥746.10 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C919642-5g |
4-(4-Chlorophenoxy)Benzoic Acid |
21120-67-2 | 97% | 5g |
￥2,699.10 | 2022-01-11 | |
| Chemenu | CM343033-5g |
4-(4-Chlorophenoxy)benzoic acid |
21120-67-2 | 95%+ | 5g |
$193 | 2022-06-12 | |
| Chemenu | CM343033-25g |
4-(4-Chlorophenoxy)benzoic acid |
21120-67-2 | 95%+ | 25g |
$822 | 2022-06-12 |
4-(4-Chlorophenoxy)Benzoic Acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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